Cas no 1699489-56-9 (tert-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate
• CAS No: 1699489-56-9
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 5760095
• PubChem ID: 136839926
• Update Time: 2025-05-19

tert-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1699489-56-9
• EN300-1118986
• tert-butyl 3-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-7-yl}piperidine-1-carboxylate
• tert-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate

• Inchi： 1S/C16H26N4O2/c1-16(2,3)22-15(21)20-8-4-5-12(11-20)13-6-9-19-10-7-17-14(19)18-13/h7,10,12-13H,4-6,8-9,11H2,1-3H3,(H,17,18)
• InChI Key： SXQSIIKGPGLPDF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)C1CCN2C=CN=C2N1)=O

Computed Properties

• Exact Mass: 306.20557608g/mol
• Monoisotopic Mass: 306.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate (CAS No. 1699489-56-9)

Ter-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1699489-56-9, represents a novel structural motif that combines the pharmacophoric elements of imidazo[1,2-a]pyrimidines and piperidine scaffolds. The unique arrangement of these heterocyclic systems offers a promising framework for the development of next-generation therapeutic agents.

The imidazo[1,2-a]pyrimidine core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. These include anti-inflammatory, antiviral, and anticancer properties, which have been extensively studied in various preclinical and clinical settings. The incorporation of this motif into the molecular structure of Ter-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate enhances its potential as a lead compound for drug development.

Moreover, the piperidine ring is another critical component that contributes to the compound's pharmacological profile. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with various neurotransmitter receptors. The presence of a piperidine moiety in Ter-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate suggests that this compound may exhibit properties relevant to neurological disorders and other CNS-related conditions.

The tert-butyl ester group at the 1-position of the piperidine ring not only provides stability to the molecule but also influences its solubility and metabolic behavior. This feature is particularly important in drug design, as it can impact the compound's bioavailability and pharmacokinetic properties. Recent studies have highlighted the significance of ester functionalities in modulating drug delivery systems and improving therapeutic efficacy.

In recent years, there has been a growing interest in developing hybrid compounds that combine multiple pharmacophoric units to achieve synergistic effects. Ter-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate exemplifies this trend by integrating both imidazo[1,2-a]pyrimidine and piperidine moieties into a single molecular entity. Such hybrid structures have shown promise in targeting complex diseases that require multifaceted therapeutic interventions.

The synthesis of Ter-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the construction of the imidazo[1,2-a]pyrimidine core through cyclocondensation reactions followed by functionalization at the 7-position. Subsequent coupling reactions with piperidine derivatives then yield the desired product. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The biological evaluation of Ter-butyl 3-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}piperidine-1-carboxylate has revealed intriguing findings that warrant further investigation. Preclinical studies have demonstrated its potential activity against various disease models by modulating key biological pathways. For instance, preliminary data suggest that this compound may inhibit enzymes involved in inflammation and cancer progression. Additionally，its interaction with specific receptors has been explored as a basis for developing treatments targeting neurological disorders.

The development of novel drug candidates like Ter-butyl 3-{5H,6H,7H、8 H-imidazo[1、2-a]pyrim idin -7 -y l }pip er id ine -1 -car box y l ate underscores the importance of interdisciplinary collaboration between chemists、biologists、and clinicians。 The integration of computational modeling、high-throughput screening、and structural biology techniques has accelerated the discovery process，enabling researchers to identify promising candidates more efficiently than ever before。

Future directions for research on Ter-butyl 3-{5 H 、6 H 、7 H 、8 H -imid azo [ 1 、2 -a ] py rim id ine -7 -y l }pip er id ine -1 -car box y l ate include optimizing its chemical structure for improved pharmacological properties。 This may involve modifying substituents at various positions or exploring alternative synthetic routes to enhance yield and purity。 Additionally，investigations into its mechanism of action will be crucial for understanding how it interacts with biological targets and elicits therapeutic effects。

The potential applications of Ter-butyl 3-{5 H 、6 H 、7 H 、8 H -imid azo [ 1 、2 -a ] py rim id ine -7 -y l }pip er id ine -1 -car box y l ate span across multiple therapeutic areas。 Its dual functionality makes it a versatile scaffold for designing drugs that address complex diseases such as cancer、neurodegenerative disorders、and infectious diseases。 As research progresses，this compound holds promise as a valuable tool in the arsenal of modern medicine，offering new hope for patients worldwide。